6-Methylbenzo[d][1,3]dioxole-5-carboxylic acid

• IUPAC Name: 6-methyl-1,3-benzodioxole-5-carboxylic acid
• InChI: InChI=1S/C9H8O4/c1-5-2-7-8(13-4-12-7)3-6(5)9(10)11/h2-3H,4H2,1H3,(H,10,11)
• InChI Key: GHJXEUAYEHDQSZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C(=O)O)OCO2
• Molecular Formula: C9H8O4
• DSSTOX Substance ID: DTXSID90372869
• Molecular Weight: 180.16 g/mol
• CAS RN: 5025-54-7

Description

6-Methylbenzo[d][1,3]dioxole-5-carboxylic acid is a chemical compound with the following IUPAC name: 6-methyl-1,3-benzodioxole-5-carboxylic acid . Its molecular formula is C₉H₈O₃ . The compound features a benzodioxole ring system with a carboxylic acid functional group attached to it. It is a solid substance with a molecular weight of approximately 164.16 g/mol .

Scientific Research Applications

• Crystal Structure and Molecular Interactions:

  • Compounds like 2,4-dimethoxybenzoic acid and 2,5-dimethoxybenzoic acid, which are structurally related to 6-Methylbenzo[d][1,3]dioxole-5-carboxylic acid, exhibit nearly planar structures. These compounds show interesting intramolecular hydrogen bonding dynamics, which are crucial for understanding molecular interactions and crystal engineering (Barich et al., 2004).

• Synthetic Applications and Organic Chemistry:

  • Research on similar benzoic acid derivatives demonstrates their utility in organic synthesis. For instance, studies on synthesizing various substituted aromatic carboxylic acids, which are integral to certain antibiotics, highlight the importance of such compounds in pharmaceutical chemistry (Laak & Scharf, 1989).

• Polymer Science:

  • Compounds like 2-(4-Carboxyphenyl)benzoxazole-5-carboxylic acid, closely related to the target compound, have been utilized in the synthesis of thermotropic polyesters. This research is pivotal in understanding the role of such carboxylic acids in developing materials with specific thermal properties (Kricheldorf & Thomsen, 1992).

• Biological and Medicinal Chemistry:

  • The synthesis and evaluation of various benzoxazole carboxylic acids, like 2‐(Halophenyl)benzoxazole‐5‐Carboxylic Acids, have been explored for their potential anti-inflammatory and cytotoxic properties. Such studies are crucial for developing new therapeutic agents (Thakral et al., 2022).

• Environmental Chemistry:

  • In the context of environmental remediation, similar compounds have been studied for their ability to remove heavy metals from industrial wastes. For instance, research involving pyridine-dicarboxamide derivatives demonstrates the potential of such compounds in water purification and pollution control (Zargoosh et al., 2015).

• Materials Science:

  • Research on metal-organic frameworks (MOFs) involving carboxylate ligands, similar to 6-Methylbenzo[d][1,3]dioxole-5-carboxylic acid, has implications in materials science for the development of novel structures with unique properties (Dai et al., 2009).

Safety and Hazards

Safety information, including handling precautions, toxicity, and environmental impact, can be found in the Material Safety Data Sheet (MSDS) provided by the manufacturer. Researchers working with this compound should follow proper safety protocols.